![molecular formula C17H19N3O7 B2405106 4-((4-Ethoxy-2-nitrophenyl)amino)-2-((furan-2-ylmethyl)amino)-4-oxobutanoic acid CAS No. 1103511-01-8](/img/structure/B2405106.png)
4-((4-Ethoxy-2-nitrophenyl)amino)-2-((furan-2-ylmethyl)amino)-4-oxobutanoic acid
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Description
4-((4-Ethoxy-2-nitrophenyl)amino)-2-((furan-2-ylmethyl)amino)-4-oxobutanoic acid is a useful research compound. Its molecular formula is C17H19N3O7 and its molecular weight is 377.353. The purity is usually 95%.
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Scientific Research Applications
Chemical Reactions and Molecular Structure
4-((4-Ethoxy-2-nitrophenyl)amino)-2-((furan-2-ylmethyl)amino)-4-oxobutanoic acid is involved in various chemical reactions and has a significant role in the synthesis of complex molecular structures. For instance, reactions of 4-oxobutanoic acids and their cyclic analogues with 1,3-binucleophilic reagents lead to the formation of complex molecules like benzopyrroloxazine(ones), demonstrating the compound's utility in synthesizing heterocyclic systems with potential biological activities (Amalʼchieva et al., 2022).
Synthesis of β-Peptides
The compound's derivatives are instrumental in the synthesis of β-peptides, serving as building blocks for these significant biological molecules. Research into the Diels–Alder reaction of ethyl (E)-3-nitroacrylate and furan provides a template for the stereoselective synthesis of hydroxylated derivatives of amino acids, which are valuable for constructing β-peptides (Masesane & Steel, 2004).
Amino Acid Synthesis
The synthesis of amino acids using substrates that include the compound demonstrates innovative approaches to creating essential biological molecules. One method involves the nucleophilic opening of cyclopropanecarboxylate with protected carbonyl and nitro groups, leading to new principles in amino acid synthesis (Vettiger & Seebach, 1990).
Antioxidant Properties
Some derivatives of this compound have been investigated for their antioxidant properties. These studies aim to understand the compound's potential in mitigating oxidative stress, an underlying factor in numerous diseases. The investigation into the activity of 4-hydroxycoumarin derivatives, for instance, sheds light on their scavenger activity in free radical systems, highlighting the broader applicability of these compounds in pharmaceutical research (Stanchev et al., 2009).
Antimicrobial Activities
Research into new carboxylic acids derived from this compound has led to the development of compounds with promising antimicrobial activities. Studies on organotin(IV) carboxylates, for example, demonstrate their effectiveness against a range of fungi and bacteria, suggesting potential applications in developing new antimicrobial agents (Dias et al., 2015).
Properties
IUPAC Name |
4-(4-ethoxy-2-nitroanilino)-2-(furan-2-ylmethylamino)-4-oxobutanoic acid |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H19N3O7/c1-2-26-11-5-6-13(15(8-11)20(24)25)19-16(21)9-14(17(22)23)18-10-12-4-3-7-27-12/h3-8,14,18H,2,9-10H2,1H3,(H,19,21)(H,22,23) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PLRMPQZPLOORHS-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC(=C(C=C1)NC(=O)CC(C(=O)O)NCC2=CC=CO2)[N+](=O)[O-] |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H19N3O7 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
377.3 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.